N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide

• IUPAC Name: N-[(E)-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C21H17Cl2N3O3/c1-28-20-9-14(11-25-26-21(27)15-3-2-8-24-12-15)4-7-19(20)29-13-16-5-6-17(22)10-18(16)23/h2-12H,13H2,1H3,(H,26,27)/b25-11+
• InChI Key: GYVHAZWEUOGDOM-OPEKNORGSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CN=CC=C2)OCC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CN=CC=C2)OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H17Cl2N3O3
• Molecular Weight: 430.3 g/mol

Description

N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide, also known as DCMN, is a novel organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCMN is a hydrazone derivative that has been synthesized through a multistep process involving the reaction of nicotinic acid hydrazide with 2,4-dichlorobenzaldehyde and 3-methoxybenzaldehyde.

Mechanism of Action

The mechanism of action of N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide involves the inhibition of various signaling pathways that are involved in the development and progression of cancer and neurodegenerative diseases. The compound has been shown to inhibit the activity of protein kinases, such as Akt and ERK, which are involved in cell survival and proliferation. N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide also modulates the expression of various genes that are involved in the regulation of apoptosis and cell cycle progression.
Biochemical and Physiological Effects:
N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor activities. The compound has been found to reduce the production of reactive oxygen species (ROS) and inhibit the activity of inflammatory cytokines, such as TNF-α and IL-6. N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide is its low toxicity and high selectivity towards cancer cells. The compound has been shown to exhibit potent anticancer activity at low concentrations without affecting normal cells. However, one of the limitations of N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide is its poor solubility in water, which can affect its bioavailability and limit its therapeutic efficacy.

Future Directions

There are several future directions for the research on N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide. One of the areas of research is to optimize the synthesis method and improve the yield of the compound. Another area of research is to investigate the potential of N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide as a therapeutic agent for other diseases, such as diabetes and cardiovascular diseases. Furthermore, the development of novel drug delivery systems can enhance the bioavailability and efficacy of N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide for clinical use.

Scientific Research Applications

N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to exhibit potent anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. N'-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzylidene}nicotinohydrazide has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.